Cas no 893995-70-5 (3-chloro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide)

• Product Name: 3-chloro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide
• CAS No: 893995-70-5
• MF: C₂₀H₁₉ClN₂O₂S
• MW: 386.895062685013
• CID: 5516637
• Update Time: 2025-06-14

3-chloro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-chloro-N-[2-[2-(4-methoxyphenyl)-4-methyl-5-thiazolyl]ethyl]-
• 3-chloro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide

• Inchi： 1S/C20H19ClN2O2S/c1-13-18(10-11-22-19(24)15-4-3-5-16(21)12-15)26-20(23-13)14-6-8-17(25-2)9-7-14/h3-9,12H,10-11H2,1-2H3,(H,22,24)
• InChI Key： TXDVFRDRDJNRMC-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=C(OC)C=C2)=NC=1C)(=O)C1=CC=CC(Cl)=C1

Additional information on 3-chloro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide

Recent Advances in the Study of 3-chloro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide (CAS: 893995-70-5)

The compound 3-chloro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide (CAS: 893995-70-5) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This thiazole-containing small molecule has attracted significant attention due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in various disease models.

Structural analysis reveals that this compound combines a benzamide moiety with a substituted thiazole ring, creating a scaffold that demonstrates remarkable binding affinity to several biological targets. The presence of the 4-methoxyphenyl group at the 2-position of the thiazole ring appears crucial for its biological activity, while the chloro substitution on the benzamide portion contributes to its metabolic stability. These structural characteristics make it an interesting lead compound for further medicinal chemistry optimization.

Recent pharmacological investigations have demonstrated that 893995-70-5 exhibits potent inhibitory activity against specific kinase targets involved in inflammatory pathways. In vitro studies using enzyme inhibition assays showed IC50 values in the low micromolar range, suggesting promising therapeutic potential. Particularly noteworthy is its selective inhibition profile, which distinguishes it from related compounds in its class. This selectivity may translate to improved safety profiles in clinical applications.

In vivo studies using animal models of chronic inflammatory diseases have yielded encouraging results. Administration of 3-chloro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide at therapeutic doses significantly reduced disease markers without observable toxicity. Pharmacokinetic studies indicate favorable absorption and distribution characteristics, with adequate blood-brain barrier penetration for potential CNS applications. These findings position this compound as a strong candidate for further preclinical development.

The synthesis and scale-up of 893995-70-5 have been the subject of recent process chemistry research. Novel synthetic routes have been developed to improve yield and purity while reducing production costs. These advancements are crucial for enabling larger-scale biological testing and potential clinical translation. The current synthetic approaches emphasize green chemistry principles, minimizing hazardous byproducts and optimizing atom economy.

Looking forward, researchers are exploring structure-activity relationships (SAR) around this core structure to develop second-generation analogs with improved potency and pharmacokinetic properties. Computational modeling studies are being employed to predict binding modes and guide rational drug design. Additionally, formulation scientists are investigating various delivery systems to optimize the compound's bioavailability for different therapeutic indications.

In conclusion, 3-chloro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide represents an exciting development in medicinal chemistry, with potential applications across multiple therapeutic areas. The growing body of research on this compound underscores its value as both a pharmacological tool and a potential therapeutic agent. Continued investigation of its mechanism of action and therapeutic potential is warranted to fully realize its clinical promise.